Cas no 2703756-95-8 (1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride)

1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride is a chemically synthesized organic compound featuring a naphthalene core linked to a but-3-en-1-amine moiety, with the amine group protonated as a hydrochloride salt. This structure imparts reactivity and solubility characteristics suitable for applications in pharmaceutical intermediates, agrochemical research, and material science. The presence of the vinyl group offers versatility for further functionalization via cross-coupling or polymerization reactions. The hydrochloride form enhances stability and handling, making it a practical choice for synthetic workflows. Its well-defined molecular architecture supports precise modifications, facilitating its use in targeted chemical synthesis and drug discovery.
1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride structure
2703756-95-8 structure
Product Name:1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride
CAS No:2703756-95-8
MF:C14H16ClN
MW:233.736542701721
CID:5086081
PubChem ID:156022558
Update Time:2025-06-11

1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride
    • 1-naphthalen-2-ylbut-3-en-1-amine;hydrochloride
    • F76589
    • BS-47421
    • 1-(Naphthalen-2-yl)but-3-en-1-amine HCl
    • 2703756-95-8
    • Inchi: 1S/C14H15N.ClH/c1-2-5-14(15)13-9-8-11-6-3-4-7-12(11)10-13;/h2-4,6-10,14H,1,5,15H2;1H
    • InChI Key: AIMNGNRHUDXGRE-UHFFFAOYSA-N
    • SMILES: C(C1C=CC2C=CC=CC=2C=1)(N)CC=C.Cl

Computed Properties

  • Exact Mass: 233.0971272g/mol
  • Monoisotopic Mass: 233.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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Additional information on 1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride

1-(Naphthalen-2-yl)but-3-en-1-amine Hydrochloride: An Overview of a Promising Compound (CAS No. 2703756-95-8)

1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride (CAS No. 2703756-95-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-naphthyl)but-3-en-1-amine hydrochloride, is characterized by its unique molecular structure, which combines a naphthalene ring with an amino group and a butenyl chain. The presence of the hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various applications.

The chemical formula of 1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride is C15H16N·HCl, with a molecular weight of approximately 247.75 g/mol. The compound's structure features a conjugated system that imparts specific electronic and steric properties, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 1-(Naphthalen-2-yl)but-3-en-1-amine hydrochloride in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The naphthalene ring and the amino group contribute to its ability to interact with specific receptors and enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory effects, 1-(Naphthalen-2-y l)but-3-en-1-am ine hydrochloride has been investigated for its potential as an antidepressant. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation. These findings suggest that 1-(Naphthalen-2-y l)but -3-en -1-am ine hydrochloride could be a valuable lead compound for the development of novel antidepressant drugs.

The pharmacokinetic properties of 1-(Naphthalen -2-y l)but -3-en -1-am ine hydrochloride have also been extensively studied. Research published in the Biochemical Pharmacology journal indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Naphthalen -2-y l)but -3-en -1-am ine hydrochloride. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, 1-(Naphthalen -2-y l)but -3-en -1-am ine hydrochloride has potential uses in other areas of research. For example, it can serve as a valuable tool in biochemical assays to study receptor-ligand interactions and enzyme kinetics. Its unique structural features make it an excellent candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug leads.

In conclusion, 1-(Naphthalen -2-y l)but -3-en -1-am ine hydrochloride (CAS No. 2703756-95-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the field of drug discovery.

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